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Compound of Interest

Compound Name: Cyanox CY 1790

Cat. No.: B1669380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyanox CY 1790, identified by the CAS number 40601-76-1, is a high-performance, sterically

hindered phenolic antioxidant. Its chemical name is 1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-

dimethylbenzyl)-1,3,5-triazinane-2,4,6-trione. This compound is primarily utilized as a stabilizer

in various polymers to prevent degradation due to heat, light, and oxygen exposure, thereby

extending the material's lifespan and maintaining its physical properties. Its high molecular

weight and sterically hindered phenolic groups contribute to its low volatility, excellent thermal

stability, and superior antioxidant efficacy.

Physicochemical Properties
The key physicochemical properties of Cyanox CY 1790 are summarized in the table below.

These properties are crucial for understanding its behavior in various matrices and for

designing experimental protocols.
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Property Value Reference

Chemical Name

1,3,5-Tris(4-tert-butyl-3-

hydroxy-2,6-

dimethylbenzyl)-1,3,5-

triazinane-2,4,6-trione

[1]

CAS Number 40601-76-1 [1]

Molecular Formula C₄₂H₅₇N₃O₆ [1]

Molecular Weight 699.9 g/mol [1]

Appearance
White to off-white powder or

crystalline solid

Melting Point 163-165 °C

Boiling Point 793.8 °C (Predicted)

Density 1.172 g/cm³ (Predicted)

Solubility
Acetonitrile (Slightly), DMSO

(Slightly), Methanol (Slightly)

Vapor Pressure 0 Pa at 20°C

LogP (Octanol-Water Partition

Coefficient)
15.281 at 20°C

Synthesis
A general synthetic route for Cyanox CY 1790 involves a two-step process.[2] The first step is

the chloromethylation of 2,4-dimethyl-6-tert-butylphenol. This is achieved through a Blanc

reaction, where the phenol is reacted with formaldehyde and hydrogen chloride to introduce a

chloromethyl group at the less sterically hindered meta position.[2] In the second step, the

resulting intermediate, 4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl chloride, is reacted with

cyanuric acid to yield the final product, 1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-

dimethylbenzyl)-1,3,5-triazinane-2,4,6-trione.[2]
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A detailed experimental protocol for a similar synthesis is described in Chinese patent

CN106699678A.[3] This involves the preparation of 4-tert-butyl-3-hydroxyl-2,6-dimethyl benzyl

alcohol, followed by its chlorination with thionyl chloride. The resulting benzyl chloride is then

reacted with cyanuric acid in the presence of a base to afford the final product.[3]

Experimental Protocols
The determination of the physicochemical properties of Cyanox CY 1790 follows standardized

methodologies. Below are detailed descriptions of the general experimental protocols that

would be employed.

Melting Point Determination (Capillary Method - based
on ASTM E324)
Objective: To determine the melting range of a crystalline solid.[4][5][6][7][8]

Apparatus:

Melting point apparatus with a heating block and temperature control.

Glass capillary tubes (sealed at one end).

Thermometer or digital temperature probe.

Mortar and pestle.

Procedure:

Sample Preparation: A small amount of the crystalline Cyanox CY 1790 is finely powdered

using a mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered sample

to introduce a small amount of the material. The tube is then inverted and tapped gently to

pack the sample into the sealed end, aiming for a sample height of 2-4 mm.

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point

apparatus.
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Heating: The sample is heated at a controlled rate. A rapid heating rate can be used initially

to determine an approximate melting point, followed by a slower, more precise heating rate

(e.g., 1-2 °C per minute) as the expected melting point is approached.

Observation: The sample is observed through a magnifying lens. The temperature at which

the first droplet of liquid appears is recorded as the initial melting point. The temperature at

which the last crystal melts is recorded as the final melting point. The range between these

two temperatures is the melting range.

Solubility Determination (Flask Method - based on OECD
Guideline 105)
Objective: To determine the saturation solubility of a substance in a solvent.[9][10][11][12][13]

Apparatus:

Erlenmeyer flasks with stoppers.

Constant temperature water bath or shaker.

Analytical balance.

Filtration apparatus (e.g., syringe filters).

Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer).

Procedure:

Preparation of Saturated Solution: An excess amount of Cyanox CY 1790 is added to a

known volume of the solvent (e.g., acetonitrile, DMSO, methanol) in an Erlenmeyer flask.

Equilibration: The flask is sealed and placed in a constant temperature water bath or shaker.

The mixture is agitated for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached and the solution is saturated.

Phase Separation: The solution is allowed to stand to allow any undissolved solid to settle.
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Sampling and Filtration: A sample of the supernatant is carefully withdrawn and immediately

filtered to remove any undissolved particles.

Quantification: The concentration of Cyanox CY 1790 in the filtered solution is determined

using a suitable analytical method. A calibration curve prepared with known concentrations of

the compound is used for quantification.

Calculation: The solubility is expressed as the mass of the solute per volume or mass of the

solvent (e.g., g/L or g/100g ).

Antioxidant Mechanism of Action
Cyanox CY 1790 functions as a primary antioxidant through a chain-breaking mechanism,

specifically by donating a hydrogen atom from its phenolic hydroxyl groups to neutralize free

radicals.[14][15][16] This process is particularly effective in interrupting the auto-oxidation cycle

of organic materials.

Signaling Pathway: Free Radical Scavenging
The antioxidant activity of Cyanox CY 1790 can be visualized as a signaling pathway where

the antioxidant intervenes in the propagation of radical chain reactions. The key steps are

outlined below and depicted in the following diagram.

Initiation: A polymer chain (P-H) can be initiated by heat, light, or mechanical stress to form a

polymer alkyl radical (P•).

Propagation: The polymer alkyl radical (P•) reacts with oxygen to form a polymer peroxyl

radical (POO•). This highly reactive peroxyl radical can then abstract a hydrogen atom from

another polymer chain, propagating the radical chain reaction and forming a hydroperoxide

(POOH) and a new polymer alkyl radical (P•).

Intervention by Cyanox CY 1790: The hindered phenolic antioxidant (ArOH), in this case,

one of the three phenolic groups on the Cyanox CY 1790 molecule, donates its labile

hydrogen atom to the polymer peroxyl radical (POO•).

Termination: This donation terminates the propagation cycle by forming a stable polymer

hydroperoxide (POOH) and a resonance-stabilized phenoxy radical (ArO•). The steric
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hindrance provided by the tert-butyl and methyl groups on the aromatic ring of Cyanox CY
1790 makes the resulting phenoxy radical very stable and unreactive, preventing it from

initiating new radical chains.

Propagation Cycle

Antioxidant Intervention

Initiation
(Heat, Light, Stress) Polymer (P-H) Polymer Alkyl Radical (P•) 

Polymer Peroxyl Radical (POO•)
+ O₂

Oxygen (O₂)

Polymer Hydroperoxide (POOH)

+ P-H

Stable Polymer Hydroperoxide (POOH)

+ ArOH

Another Polymer (P-H)

New Polymer Alkyl Radical (P•) 

+ O₂

Cyanox CY 1790 (ArOH)

Stable Phenoxy Radical (ArO•) 
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Caption: Antioxidant mechanism of Cyanox CY 1790.

Experimental Workflow for Antioxidant Activity
Assessment
The antioxidant activity of Cyanox CY 1790 can be evaluated using various in vitro assays that

measure its ability to scavenge free radicals. A common experimental workflow is presented
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below.

Start

Prepare Cyanox CY 1790 solutions
of varying concentrations

Prepare stable free radical solution
(e.g., DPPH or ABTS)

Mix Cyanox CY 1790 solution
with free radical solution

Incubate in the dark
at a controlled temperature

Measure absorbance change
using a spectrophotometer

Calculate percentage inhibition
and IC₅₀ value

End
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Caption: Workflow for in vitro antioxidant assay.

Conclusion
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Cyanox CY 1790 (CAS 40601-76-1) is a highly effective sterically hindered phenolic

antioxidant with well-defined physicochemical properties. Its primary mechanism of action

involves the donation of a hydrogen atom to terminate free radical chain reactions, thereby

preventing the oxidative degradation of polymeric materials. The standardized experimental

protocols for determining its properties and assessing its antioxidant activity provide a robust

framework for its application in research, development, and quality control. The unique

molecular structure of Cyanox CY 1790, combining three sterically hindered phenolic moieties

on a triazine core, imparts excellent stability and performance, making it a valuable tool for

material preservation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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